84-83-3(2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde),F103

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Properties

Names and Identifiers

- 1,3,3-Trimethyl-2-(formylmethylene)indoline
- (1,3-Dihydro-1,3,3-Trimethyl-2H-Indol-2-Ylidene)-Acetaldehyde
- 2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
- (1,3,3-Trimethyl-1,3-dihydro-indol-2-ylidene)-acetaldehyde
- 1,3,3-Trimethyl-2-methyleneindolineacetaldehyde
- (1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
- 1,3,3-Trimethyl-2-(formylmethylene)-2,3-dihydroindole
- 1,3,3-Trimethyl-2-methyleneindoline-ω-aldehyde
- 1,3,3-Trimethyl-Δ2,α-indolineacetaldehyde
- Fischer′s aldehyde
- NSC 68048
- 1,3-Dihydro-1,3,3-trimethyl-2H-indol-2-ylidene acetaldehyde
- 2-(Formylmethylene)-1,3,3-trimethylindoline
- Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-
- Fischers aldehyde
- (Z)-2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
- Acetaldehyde, 2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-
- TRA0070023
- 1,3,3-trimethyl-2-formylmethyleneindole
- F103
- 85654-15-5
- SB65585
- Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)
- (E)-2-(1,3,3-trimethylindolin-2-ylidene)acetaldehyde
- F1034-0113
- DTXSID7052579
- CHEBI:170032
- FT-0631388
- C13H15NO
- SB65941
- 1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidenacetaldehyd
- 2-(1,3,3-trimethylindol-2-ylidene)acetaldehyde
- D70380
- delta(sup 2,alpha)-Indolinacetaldehyde, 1,3,3-trimethyl- (6CI)
- 84-83-3
- AKOS025243272
- SY079216
- MFCD00071813
- 2-(1,3-Dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)acetaldehyde (ACI)
- Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)- (9CI)
- Δ2,α-Indolinacetaldehyde, 1,3,3-trimethyl- (6CI)
- Δ2,α-Indolineacetaldehyde, 1,3,3-trimethyl- (7CI, 8CI)
- (1,3-Dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)acetaldehyde
- 2-(1,3,3-Trimethyl-2,3-dihydro-1H-indol-2-ylidene)acetaldehyde
- 2-(2,3-Dihydro-1,3,3-trimethyl-1H-indol-2-ylidene)acetaldehyde
- 2-(Formylmethylene)-2,3-dihydro-1,3,3-trimethylindole
- Fischer's aldehyde
- GCECACVNILMTRD-UHFFFAOYSA-N
- NS00038682
- 2-[(2Z)-1,3,3-trimethylindol-2-ylidene]acetaldehyde
- DB-019353
- 1127303-63-2
- MDL： MFCD00035879
- InChIKey： GCECACVNILMTRD-UHFFFAOYSA-N
- Inchi： 1S/C13H15NO/c1-13(2)10-6-4-5-7-11(10)14(3)12(13)8-9-15/h4-9H,1-3H3
- SMILES： O=CC=C1C(C)(C)C2C(=CC=CC=2)N1C

Computed Properties

Exact Mass: 201.11500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 201.115
Heavy Atom Count: 15
Complexity: 293
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Surface Charge: 0
Topological Polar Surface Area: 20.3

Experimental Properties

LogP: 2.56180
PSA: 20.31000
Refractive Index: 1.5300 (estimate)
Boiling Point: 339.19°C (rough estimate)
Melting Point: 112-116 °C (lit.)
Flash Point: 107.2ºC
Color/Form: Uncertain.
Solubility: Uncertain.
Sensitiveness: Sensitive to air and light
Density: 1.0405 (rough estimate)

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Security Information

Symbol:
RTECS：AB2812500
WGK Germany：3
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign：
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H301,H315,H319,H335
Warning Statement： P261,P301+P310,P305+P351+P338
Storage Condition：2-8°C
Risk Phrases： 36/37/38
Signal Word：Danger

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003DWA-5g	1,3,3-Trimethyl-2-(formylmethylene)indoline	84-83-3	95%	5g	$10.00	2025-02-19
A2B Chem LLC	AB57178-5g	(1,3,3-Trimethyl-1,3-dihydro-indol-2-ylidene)-acetaldehyde	84-83-3	95%	5g	$10.00	2024-04-19
abcr	AB234440-1 g	2-Methylene-1,3,3-trimethylindoline acetaldehyde, 97%; .	84-83-3	97%	1g	€104.40	2022-09-01
Ambeed	A871268-5g	1,3,3-Trimethyl-2-(formylmethylene)indoline	84-83-3	95%	5g	$13.0	2025-02-20
Chemenu	CM147748-25g	(1,3,3-Trimethyl-1,3-dihydro-indol-2-ylidene)-acetaldehyde	84-83-3	95%	25g	$***	2023-05-29
eNovation Chemicals LLC	D508519-1g	2-(1,3,3-TriMethylindolin-2-ylidene)acetaldehyde	84-83-3	97%	1g	$515	2022-10-17
Fluorochem	210454-5g	1,3,3-Trimethyl-2-(formylmethylene)indoline	84-83-3	95%	5g	￡23.00	2022-03-01
Matrix Scientific	011808-1g	(1,3,3-Trimethyl-1,3-dihydro-indol-2-ylidene)-acetaldehyde	84-83-3		1g	$378.00	2023-09-09
TRC	T796363-50mg	2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde	84-83-3		50mg	$ 50.00	2022-06-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T103562-100g	2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde	84-83-3	97%	100g	¥620.90	2023-09-01

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Synthesis

Synthetic Circuit 1

118-12-7

84-83-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0 °C; 2 h, 0 °C
1.2 Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 2 h, 60 °C
1.3 Reagents: Sodium carbonate Solvents: Water

Reference

Synthesis and characterization of a novel indoline based nonlinear optical chromophore with excellent electro-optic activity and high thermal stability by modifying the π-conjugated bridges

Hu, Chaolei; Chen, Zhuo; Xiao, Hongyan; Zhen, Zhen; Liu, Xinhou; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2017, 5(21), 5111-5118

Synthetic Circuit 2

5418-63-3

84-83-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride
1.2 Reagents: Sodium hydroxide Solvents: Chloroform , Water ; reflux

Reference

Synthesis and effect of heterocycle modification on the spectroscopic properties of a series of unsymmetrical trimethine cyanine dyes

Levitz, Andrew; Ladani, Safieh Tork; Hamelberg, Donald; Henary, Maged, Dyes and Pigments, 2014, 105, 238-249

Synthetic Circuit 3

118-12-7

84-83-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; rt; 45 min, 50 °C; 50 °C → rt
1.2 Reagents: Sodium acetate Solvents: Water ; rt

Reference

A Rhodium-Cyanine Fluorescent Probe: Detection and Signaling of Mismatches in DNA

Nano, Adela; Boynton, Adam N.; Barton, Jacqueline K., Journal of the American Chemical Society, 2017, 139(48), 17301-17304

Synthetic Circuit 4

118-12-7

84-83-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; < 10 °C
1.2 Solvents: Dimethylformamide ; 10 °C; 45 min, 35 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10; reflux

Reference

Syntheses and nonlinear absorption of novel unsymmetrical cyanines

Wang, Jing; Cao, Wei-Feng; Su, Jian-Hua; Tian, He; Huang, Yu-Hua; et al, Dyes and Pigments, 2003, 57(2), 171-179

Synthetic Circuit 5

118-12-7

84-83-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 45 min, 10 °C
1.2 Solvents: Dimethylformamide ; 10 °C; 10 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10, cooled; > 1 min, 60 °C

Reference

Development and applications of a near-infrared dye-benzylguanine conjugate to specifically label SNAP-tagged proteins

Song, Xinbo; Bian, Hui; Wang, Chao; Hu, Mingyu; Li, Ning; et al, Organic & Biomolecular Chemistry, 2017, 15(38), 8091-8101

Synthetic Circuit 6

5418-63-3

84-83-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

Exploration of Cyanine Compounds as Selective Inhibitors of Protein Arginine Methyltransferases: Synthesis and Biological Evaluation

Hu, Hao; Owens, Eric A.; Su, Hairui; Yan, Leilei; Levitz, Andrew; et al, Journal of Medicinal Chemistry, 2015, 58(3), 1228-1243

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Raw materials

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Preparation Products

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde (84-83-3)

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Suppliers

SHANG HAI PU KE Biotechnology Co., Ltd.

Audited Supplier

(CAS:84-83-3)

MR./MRS.:HE JING LI

Phone:18027310741

Email:SKY20045@163.COM

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:84-83-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:84-83-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Cas no 84-83-3 (2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde)

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Security Information

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Pricemore >>

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Raw materials

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Preparation Products

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Suppliers

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Related Literature

84-83-3 (2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde) Related Products